
Perfluorooctanoyl Chloride: A Comprehensive
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Perfluorooctanoyl chloride

Cat. No.: B1209173 Get Quote

An In-depth Examination of the Molecular Structure, Properties, and Applications of a Key

Fluorinated Building Block

Perfluorooctanoyl chloride (PFOC), a significant member of the per- and polyfluoroalkyl

substances (PFAS) family, serves as a critical reactive intermediate in the synthesis of a wide

array of fluorinated compounds. Its unique properties, imparted by the extensive fluorination of

its carbon chain, make it a valuable tool in diverse fields, including materials science, polymer

chemistry, and drug development. This guide provides a detailed overview of its molecular

structure, physicochemical properties, spectroscopic signature, and applications, with a focus

on information relevant to scientific researchers and professionals in drug discovery and

development.

Molecular Structure and Chemical Formula
Perfluorooctanoyl chloride is an eight-carbon acyl chloride in which all hydrogen atoms on

the alkyl chain have been substituted with fluorine. This high degree of fluorination is central to

its characteristic properties.

The molecular and structural formulas are as follows:

Molecular Formula: C₈ClF₁₅O[1][2][3]

Linear Formula: CF₃(CF₂)₆COCl[4][5]
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IUPAC Name: 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctanoyl chloride[2]

CAS Number: 335-64-8[2][3]

Synonyms: Pentadecafluorooctanoyl chloride, Perfluorooctanoic acid chloride,

Perfluorocaprylic chloride[2][3]

The structure consists of a linear seven-carbon perfluoroalkyl chain attached to a carbonyl

chloride group. The carbon-fluorine bonds are exceptionally strong, leading to high thermal and

chemical stability in the perfluoroalkyl portion of the molecule. The acyl chloride group,

however, is a highly reactive functional group, making PFOC an excellent reagent for

introducing the perfluorooctanoyl moiety into other molecules.

Diagram of the Synthesis of Perfluorooctanoyl Chloride from Perfluorooctanoic Acid
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Caption: Synthesis of Perfluorooctanoyl Chloride.

Physicochemical and Spectroscopic Properties
Perfluorooctanoyl chloride is a colorless liquid at room temperature.[4] Its high molecular

weight and the presence of the polar acyl chloride group result in a relatively high boiling point.

It is sensitive to moisture and reacts with water.[1][6]

Physicochemical Properties
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A summary of the key physicochemical properties of perfluorooctanoyl chloride is presented

in the table below.

Property Value Reference(s)

Molecular Weight 432.51 g/mol [5]

Boiling Point 129-132 °C [1][4]

Density 1.744 g/mL at 25 °C [1]

Refractive Index n20/D 1.3045 [1]

Vapor Pressure 8.01 mmHg at 25°C [1]

Melting Point
Not available (liquid at room

temp.)
[4][5]

Solubility
Reacts with water. Soluble in

many organic solvents.
[1][7]

It is important to note that some sources may report a melting point of 74-75 °C with the solvent

benzene noted.[1] This is likely a crystallization point from a specific solvent and not the true

melting point of the pure compound, which is a liquid under standard conditions.

Spectroscopic Data
Spectroscopic analysis is crucial for confirming the identity and purity of perfluorooctanoyl
chloride. Below is a summary of the expected spectroscopic data.

Mass Spectrometry (MS): The NIST WebBook provides a mass spectrum for

perfluorooctanoyl chloride.[2][3] Key fragments would arise from the cleavage of the carbon-

carbon bonds and the loss of the carbonyl chloride group.

Infrared (IR) Spectroscopy: The IR spectrum of perfluorooctanoyl chloride is dominated by a

strong absorption band characteristic of the carbonyl (C=O) stretching of the acyl chloride

group, typically found in the range of 1785-1815 cm⁻¹. Strong C-F stretching vibrations are also

expected in the region of 1100-1300 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹³C NMR: The carbon spectrum will show distinct signals for each of the eight carbon atoms

due to their different chemical environments. The carbonyl carbon is the most deshielded,

appearing far downfield. The chemical shifts of the fluorinated carbons are significantly

affected by the attached fluorine atoms.

¹⁹F NMR: This is a particularly informative technique for fluorinated compounds.[8] The

spectrum of perfluorooctanoyl chloride will show multiple signals corresponding to the

different fluorine environments along the perfluoroalkyl chain. The terminal -CF₃ group will

have a distinct chemical shift from the -CF₂- groups.

Experimental Protocols
Perfluorooctanoyl chloride is a key reagent in various chemical transformations, primarily

those involving acylation. Below are representative experimental protocols for its synthesis and

a common subsequent reaction.

Synthesis of Perfluorooctanoyl Chloride from
Perfluorooctanoic Acid
This protocol describes a general method for the synthesis of acyl chlorides from carboxylic

acids using thionyl chloride.[9]

Workflow for the Synthesis of Perfluorooctanoyl Chloride

Start Combine Perfluorooctanoic Acid
and excess Thionyl Chloride Heat the mixture to reflux Remove excess Thionyl Chloride

by distillation Perfluorooctanoyl Chloride

Click to download full resolution via product page

Caption: Synthesis of Perfluorooctanoyl Chloride.

Materials:

Perfluorooctanoic acid (PFOA)

Thionyl chloride (SOCl₂)
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Dry reaction vessel with a reflux condenser and a gas outlet to a scrubbing system

Procedure:

In a dry reaction vessel, place perfluorooctanoic acid.

Slowly add an excess of thionyl chloride (typically 2-3 equivalents).

Heat the reaction mixture to reflux and maintain for several hours until the evolution of

hydrogen chloride and sulfur dioxide gas ceases.

After the reaction is complete, carefully remove the excess thionyl chloride by distillation.

The remaining crude perfluorooctanoyl chloride can be purified by fractional distillation

under reduced pressure.

Note: This reaction should be performed in a well-ventilated fume hood due to the evolution of

toxic gases (HCl and SO₂). All glassware must be thoroughly dried to prevent hydrolysis of the

thionyl chloride and the product.

Esterification of an Alcohol with Perfluorooctanoyl
Chloride
This protocol outlines a general procedure for the synthesis of a perfluorinated ester.[10]

Workflow for the Esterification using Perfluorooctanoyl Chloride

Start Dissolve alcohol in a dry,
apyridine solvent

Slowly add Perfluorooctanoyl
Chloride at 0 °C

Allow to warm to room temperature
and stir until completion

Aqueous work-up and
extraction

Purify by chromatography
or distillation Perfluorinated Ester
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Caption: Esterification using Perfluorooctanoyl Chloride.

Materials:

An alcohol (e.g., ethanol)
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Perfluorooctanoyl chloride

A dry, non-protic solvent (e.g., dichloromethane, diethyl ether)

A base (e.g., pyridine, triethylamine) to act as a scavenger for the HCl byproduct

Procedure:

Dissolve the alcohol in the dry solvent in a reaction vessel under an inert atmosphere (e.g.,

nitrogen or argon).

Add the base to the solution.

Cool the mixture in an ice bath to 0 °C.

Slowly add perfluorooctanoyl chloride to the cooled solution with stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours or until the reaction is complete (monitored by TLC or GC).

Upon completion, the reaction mixture is typically washed with dilute acid, water, and brine to

remove the base and its salt.

The organic layer is dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filtered,

and the solvent is removed under reduced pressure.

The resulting crude ester can be purified by distillation or column chromatography.

Applications in Research and Drug Development
The unique properties of the perfluorooctyl group make perfluorooctanoyl chloride a valuable

reagent in several areas of research and development.

Logical Relationship of Perfluorooctanoyl Chloride's Properties and Applications
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Perfluorooctanoyl Chloride

Properties:
- High Reactivity (Acyl Chloride)

- Introduces C₈F₁₇- group
- Hydrophobicity & Lipophobicity

Applications

Fluoropolymers Fluorosurfactants Pharmaceutical Intermediates Surface Modification

Click to download full resolution via product page

Caption: Properties and Applications of PFOC.

Fluoropolymers and Materials Science: Perfluorooctanoyl chloride is used to introduce

perfluoroalkyl chains into polymers, imparting properties such as high thermal and chemical

resistance, low surface energy (leading to hydrophobicity and oleophobicity), and unique

refractive indices. These materials have applications in coatings, electronics, and aerospace.

Fluorosurfactants: The reaction of perfluorooctanoyl chloride with hydrophilic moieties is a

common route to synthesize fluorosurfactants. These surfactants are highly effective at

reducing surface tension and are used in a variety of applications, including fire-fighting

foams, emulsifiers, and coating additives.

Pharmaceutical and Agrochemical Intermediates: The incorporation of fluorine into drug

molecules is a well-established strategy in medicinal chemistry to enhance metabolic

stability, bioavailability, and binding affinity.[11] Perfluorooctanoyl chloride can be used to

introduce the perfluorooctyl group into potential drug candidates to modulate these

properties. While specific examples of its use in marketed drugs are not readily available in

public literature, its utility as a synthetic intermediate in this field is recognized.[12] The
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presence of chlorine also makes it a part of a class of molecules widely used in drug

discovery.[13]

Safety and Handling
Perfluorooctanoyl chloride is a corrosive substance that can cause severe skin burns and

eye damage.[4] It is also moisture-sensitive and will react with water, including moisture in the

air, to produce hydrogen chloride gas.[6] Therefore, it should be handled with appropriate

personal protective equipment, including gloves, safety goggles, and a lab coat, in a well-

ventilated fume hood. Containers should be kept tightly closed and stored in a dry environment.

In case of fire, carbon dioxide, dry chemical powder, or alcohol-resistant foam should be used.

[4]

In conclusion, perfluorooctanoyl chloride is a versatile and highly reactive chemical

intermediate that plays a crucial role in the synthesis of a wide range of fluorinated materials.

Its unique combination of a stable perfluoroalkyl chain and a reactive acyl chloride functional

group makes it an indispensable tool for researchers in materials science, polymer chemistry,

and the life sciences. A thorough understanding of its properties, reactivity, and handling

requirements is essential for its safe and effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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